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Compound of Interest

Ethyl 2-bromo-5-
Compound Name: _
(trifluoromethyl)benzoate

Cat. No.: B1420970

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-bromo-5-(trifluoromethyl)benzoate is a fluorinated aromatic compound that serves
as a versatile building block in organic synthesis. Its unique substitution pattern, featuring a
bromine atom, a trifluoromethyl group, and an ethyl ester on a benzene ring, makes it a
valuable precursor for the synthesis of complex molecules, particularly in the fields of medicinal
chemistry and materials science. This guide provides a comprehensive overview of its
molecular structure, key properties, and significance in synthetic applications.

Molecular Structure and Properties

The molecular structure of Ethyl 2-bromo-5-(trifluoromethyl)benzoate is characterized by a
benzene ring substituted with three different functional groups. The ethyl benzoate moiety
provides a site for further chemical transformations, while the bromine atom and the
trifluoromethyl group significantly influence the electronic properties and reactivity of the
aromatic ring.

The presence of the electron-withdrawing trifluoromethyl group and the bromine atom
deactivates the aromatic ring towards electrophilic substitution, while the bromine atom
provides a handle for cross-coupling reactions.
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Key Properties

Property Value Source
CAS Number 1214336-55-6 [11[2][3][4]
Molecular Formula C10H8BrrF302 [11121[3]
Molecular Weight 297.07 g/mol [1][2]

ethyl 2-bromo-5-
IUPAC Name ) [3]
(trifluoromethyl)benzoate

Appearance White to off-white solid

Purity Typically =297% [1]

Structural Representation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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